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Compound of Interest

Compound Name: Abanoquil

Cat. No.: B1666461 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Abanoquil is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Chemical and Physical Properties of Abanoquil

Property Value

Molecular Formula C22H25N3O4[1][2]

Molecular Weight 395.46 g/mol [3]

CAS Number 90402-40-7[1][4]

Appearance Solid (powder)

Solubility Soluble in DMSO

Storage Conditions
Dry, dark, and at 0-4°C for short term (days to

weeks) or -20°C for long term (months to years)
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Abanoquil is categorized as a potent alpha-1 adrenoceptor antagonist. Due to its

pharmacological activity, it should be handled with caution. The primary routes of occupational

exposure are inhalation, ingestion, and dermal contact.

Occupational Exposure Limits (OELs)

There are currently no established Occupational Exposure Limits (OELs) for Abanoquil from

regulatory bodies such as OSHA, NIOSH, or ACGIH. In the absence of specific limits, a

conservative approach to handling is recommended, treating it as a potent compound.
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PPE Category Recommendation Best Practices

Hand Protection

Double gloving with powder-

free nitrile gloves is strongly

recommended.

The outer glove should be

changed immediately if

contaminated or every 30-60

minutes. The inner glove

should be worn under the cuff

of the lab coat or gown.

Eye Protection

Chemical splash goggles or a

face shield worn over safety

glasses.

Ensure a complete seal

around the eyes. A face shield

provides an additional layer of

protection against splashes.

Body Protection

A disposable, low-permeability

fabric gown or coverall with a

solid front, long sleeves, and

tight-fitting cuffs.

Gowns should close in the

back and should not be worn

outside of the designated

handling area.

Respiratory Protection

For handling powders or when

aerosol generation is possible,

a NIOSH-certified N95 or

higher respirator is

recommended. For high-risk

operations, a Powered Air-

Purifying Respirator (PAPR)

may be necessary.

A respiratory protection

program, including fit-testing,

should be in place.

Foot Protection

Disposable shoe covers

should be worn in the

designated handling area.

Remove shoe covers before

exiting the handling area to

prevent the spread of

contamination.

Operational Plan for Handling Abanoquil
A systematic approach is crucial for the safe handling of Abanoquil. The following step-by-step

plan outlines the key phases of handling in a laboratory setting.

1. Preparation and Engineering Controls:
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Designated Area: All handling of Abanoquil, especially of the solid form, must be conducted

in a designated and restricted area, such as a certified chemical fume hood, a glove box, or

a ventilated balance enclosure.

Waste Disposal Setup: Before starting any work, prepare clearly labeled, sealed waste

containers for all types of waste that will be generated (solid, liquid, sharps).

2. Donning PPE:

Put on all required PPE in the correct order (shoe covers, gown, inner gloves, respirator, eye

protection, outer gloves) in a designated clean area before entering the handling area.

3. Handling Procedures:

Weighing and Aliquoting: When possible, use a closed system for weighing and transferring

the compound. If handling powders, use techniques that minimize dust generation, such as

gentle scooping.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing. Keep containers covered as much as possible.

4. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with an appropriate cleaning agent.

Doffing PPE: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container. The

order for removal should be outer gloves, gown, shoe covers, eye protection, respirator, and

finally inner gloves.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

5. Spill Management:

In the event of a spill, immediately alert others in the area and evacuate if necessary.
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Use a pre-prepared spill kit appropriate for chemical hazards to clean the spill, working from

the outside in.

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan for Abanoquil Waste
Proper disposal of Abanoquil and contaminated materials is critical to prevent environmental

contamination and exposure to personnel.

Waste Segregation and Collection:

Cytotoxic Waste: All waste contaminated with Abanoquil should be treated as cytotoxic

waste.

Sharps Waste: Needles, syringes, and other sharp objects contaminated with Abanoquil
must be placed in a designated, puncture-resistant sharps container with a cytotoxic label.

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other

solid materials should be collected in a clearly labeled, leak-proof container or bag

designated for cytotoxic waste. These containers are often color-coded (e.g., yellow with a

purple lid or red).

Liquid Waste: Unused solutions of Abanoquil should be collected in a sealed, labeled

hazardous waste container. Do not pour Abanoquil solutions down the drain.

Disposal Procedure:

Segregate Waste at the Point of Generation: Immediately place contaminated items into the

appropriate, labeled waste container.

Secure Containers: Ensure all waste containers are securely sealed to prevent leaks or

spills.

Labeling: All waste containers must be clearly labeled as "Cytotoxic Waste" or with the

appropriate biohazard symbol.
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Storage: Store sealed waste containers in a designated, secure area away from general

laboratory traffic until they can be collected by a licensed hazardous waste disposal service.

Final Disposal: The final disposal of cytotoxic waste must be carried out by a licensed

contractor, typically via high-temperature incineration.

Below is a diagram illustrating the workflow for the safe handling and disposal of Abanoquil.
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Abanoquil Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Abanoquil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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